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Compound of Interest

Compound Name: 1-lodononane

Cat. No.: B046442

This guide provides immediate, essential safety protocols, personal protective equipment
(PPE) recommendations, and detailed operational and disposal plans for handling 1-
lodononane in a laboratory setting. The information is tailored for researchers, scientists, and
drug development professionals to ensure safe and compliant handling of this chemical.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-lodononane.
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Property Value Source
Molecular Formula C9H19I [1]
Molecular Weight 254.15 g/mol [1]
Appearance Clear, colorless liquid [2]
Boiling Point 107-108 °C at 8 mmHg [3]
Density 1.288 g/mL at 25 °C [3]
Flash Point 85 °C (185 °F) - closed cup [3114]

Combustible liquid, Skin
corrosion/irritation (Category
2), Serious eye damage/eye

Hazards irritation (Category 2), Specific [1][5]
target organ toxicity — single
exposure (Category 3,

Respiratory system)

Operational Plan for Handling 1-lodononane

A systematic approach is critical to safely handle 1-lodononane. The following step-by-step
plan outlines the procedures for pre-handling, handling, and post-handling activities.

Pre-Handling Preparations

e Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of 1-lodononane to be used, potential for exposure, and emergency
procedures.

e Fume Hood: Ensure a certified chemical fume hood is available and functioning correctly.[6]
All handling of 1-lodononane must be performed within the fume hood.

o Personal Protective Equipment (PPE) Inspection: Before entering the laboratory, inspect all
required PPE for integrity. This includes checking gloves for tears and ensuring safety
goggles provide a complete seal.[6]
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» Spill Kit: Have a spill kit readily available that is appropriate for handling combustible and
irritating liquids. The kit should contain an inert absorbent material such as sand, silica gel, or
universal binder.[5]

Recommended Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-lodononane:

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5] A face
shield should be worn over safety goggles if there is a splash hazard.[7]

Hand Protection: Wear appropriate chemical-resistant gloves.[5] Nitrile or neoprene gloves
are suitable options.[6] Inspect gloves before each use and change them immediately if
contaminated.

Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[7] For larger
guantities or procedures with a higher risk of splashing, a chemical-resistant apron should be
worn over the lab coat.

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.
[5] If there is a risk of inhaling vapors or aerosols, or if working outside of a fume hood is
unavoidable, a NIOSH-approved respirator with an appropriate filter for organic vapors is
necessary.[3]

Handling Procedure

o Work Area Preparation: Designate a specific area within the chemical fume hood for handling
1-lodononane. Cover the work surface with absorbent, disposable bench paper.[6]

e Dispensing: When transferring or dispensing the liquid, do so slowly to avoid splashing. Use
a properly calibrated pipette or a graduated cylinder.

¢ In Solution: When preparing solutions, add the 1-lodononane slowly to the solvent to avoid
splashing.[6]

e Heating: Keep away from open flames, hot surfaces, and sources of ignition as 1-
lodononane is a combustible liquid.[5] If heating is required, use a controlled heating
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mantle, oil bath, or a similar apparatus.

Post-Handling and Cleanup

o Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent
(e.g., ethanol or acetone) followed by soap and water. Dispose of the contaminated wipes as
hazardous waste.

e Hand Washing: Wash hands and any exposed skin thoroughly with soap and water after
handling.[5]

o Storage: Store 1-lodononane in a tightly closed container in a dry, cool, and well-ventilated
place.[5] Protect from direct sunlight and keep away from heat, sparks, and flame.[5] It is
incompatible with strong oxidizing agents and strong bases.[5][8]

Disposal Plan

Proper disposal of 1-lodononane and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Liquid Waste: Collect all unused 1-lodononane and solutions containing it in a dedicated,
properly labeled, and sealed hazardous waste container. The container should be
compatible with halogenated organic compounds.

o Solid Waste: All contaminated materials, including gloves, disposable lab coats, bench
paper, and spill cleanup materials, must be collected in a separate, clearly labeled
hazardous waste container.

o Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical
name "1-lodononane,” and a clear description of the contents.

o Storage of Waste: Store hazardous waste containers in a designated, secondary
containment area away from incompatible materials.

» Disposal: Dispose of the waste through an approved waste disposal plant.[5] Chemical
waste generators must consult local, regional, and national hazardous waste regulations to
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ensure complete and accurate classification and disposal.[5]

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling 1-lodononane in a
laboratory setting.
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Workflow for Handling 1-lodononane
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Caption: Safe handling workflow for 1-lodononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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